Cas no 56919-22-3 (Benzenesulfonic acid, 2-bromo-5-methyl-)

• Product Name: Benzenesulfonic acid, 2-bromo-5-methyl-
• CAS No: 56919-22-3
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 347350
• PubChem ID: 15155336
• Update Time: 2025-10-28

Benzenesulfonic acid, 2-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-bromo-5-methyl-
• 2-bromo-5-methylbenzenesulfonic acid
• A913134
• 2-Bromo-5-methylbenzene-1-sulfonic acid
• FNRMDFMXANDGKB-UHFFFAOYSA-N
• SCHEMBL8641388
• 56919-22-3
• 2-bromo-5-methylbenzenesulfonicacid
• DTXSID90569252

• MDL： MFCD28405204
• Inchi： 1S/C7H7BrO3S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,1H3,(H,9,10,11)
• InChI Key： FNRMDFMXANDGKB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1S(=O)(=O)O

Computed Properties

• Exact Mass: 249.92991
• Monoisotopic Mass: 249.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on Benzenesulfonic acid, 2-bromo-5-methyl-

Benzenesulfonic Acid, 2-Bromo-5-Methyl- (CAS No. 56919-22-3): Properties, Applications, and Industry Insights

Benzenesulfonic acid, 2-bromo-5-methyl- (CAS No. 56919-22-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure combines a benzenesulfonic acid core with bromo and methyl substituents, offering unique reactivity for targeted chemical transformations. This article explores its properties, industrial relevance, and emerging trends aligned with sustainability and green chemistry.

The compound’s 2-bromo-5-methyl- configuration enhances its utility in cross-coupling reactions, a hotspot in modern organic synthesis. Researchers increasingly focus on palladium-catalyzed reactions and C-H activation, where this brominated derivative serves as a key building block. Its role in synthesizing biologically active molecules aligns with the growing demand for novel drug candidates, particularly in oncology and antimicrobial therapies.

From an environmental perspective, benzenesulfonic acid derivatives are scrutinized for their biodegradability and eco-friendly alternatives. Innovations like catalytic bromination and solvent-free synthesis address these concerns, making CAS 56919-22-3 a subject of optimization studies. Regulatory frameworks such as REACH and FDA guidelines further drive interest in its safe handling and application.

In material science, this compound contributes to polymeric sulfonates and ion-exchange membranes, critical for energy storage devices like fuel cells. The surge in renewable energy technologies has amplified its relevance, with patents highlighting its use in proton-conducting materials. Industry reports project growth in this niche, fueled by R&D investments.

Analytical methods for 56919-22-3 include HPLC and NMR spectroscopy, ensuring purity for high-value applications. Suppliers emphasize GMP-compliant production, catering to pharmaceutical giants seeking reliable intermediates. FAQs around its storage (e.g., moisture sensitivity) and compatibility with other reagents are common in technical forums.

Emerging discussions link 2-bromo-5-methylbenzenesulfonic acid to AI-driven drug discovery, where computational models predict its reactivity. Startups leverage such data to accelerate molecule design, a trend mirrored in academic publications. This intersection of chemistry and technology positions the compound as a future-proof asset.

To conclude, Benzenesulfonic acid, 2-bromo-5-methyl- bridges traditional chemistry and cutting-edge applications. Its versatility, coupled with evolving synthetic methodologies, ensures sustained demand across sectors—from life sciences to clean energy. Stakeholders must monitor advancements in green bromination and process intensification to maintain competitiveness.